Cas no 139176-78-6 (Benzoic acid, 3-[2,2-bis[4-(2-methylpropyl)phenyl]ethyl]-)

• Product Name: Benzoic acid, 3-[2,2-bis[4-(2-methylpropyl)phenyl]ethyl]-
• CAS No: 139176-78-6
• MF: C₂₉H₃₄O₂
• MW: 414.579068660736
• CID: 1262251
• Update Time: 2024-08-04

Benzoic acid, 3-[2,2-bis[4-(2-methylpropyl)phenyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[2,2-bis[4-(2-methylpropyl)phenyl]ethyl]-

• Inchi： 1S/C29H34O2/c1-20(2)16-22-8-12-25(13-9-22)28(19-24-6-5-7-27(18-24)29(30)31)26-14-10-23(11-15-26)17-21(3)4/h5-15,18,20-21,28H,16-17,19H2,1-4H3,(H,30,31)
• InChI Key： VYISKCZAALAAHN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(CC(C2=CC=C(CC(C)C)C=C2)C2=CC=C(CC(C)C)C=C2)=C1

Computed Properties

• Exact Mass: 414.25602

Experimental Properties

• Density: 1.058±0.06 g/cm3(Predicted)
• Boiling Point: 533.5±29.0 °C(Predicted)
• PSA: 37.3
• pka: 4.25±0.10(Predicted)